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Compound of Interest

Compound Name: LY3007113

Cat. No.: B1194441 Get Quote

Providing essential safety and logistical information for the proper disposal of the p38 MAPK

inhibitor, LY3007113, is crucial for maintaining a safe laboratory environment. While specific

disposal instructions for LY3007113 are not readily available in public documentation,

adherence to general best practices for chemical waste management is imperative. This guide

offers a procedural framework for researchers, scientists, and drug development professionals

to safely manage and dispose of this research compound.

In the absence of a specific Safety Data Sheet (SDS) for LY3007113, laboratory personnel

must rely on established protocols for handling and disposing of chemical waste. It is critical to

consult your institution's Environmental Health and Safety (EHS) department for guidance

tailored to your location and facilities.[1]

General Procedures for Chemical Waste Disposal
The following steps outline a standard approach to managing the disposal of research-grade

compounds like LY3007113.
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Step Procedure Key Considerations

1. Waste Identification and

Classification

Determine the nature of the

waste. LY3007113 is a p38

mitogen-activated protein

kinase (MAPK) inhibitor.[2][3]

Waste may be in pure form, in

solution, or as contaminated

labware.

Consult your institution's waste

management guidelines to

correctly classify the waste

(e.g., chemical, hazardous).[1]

2. Segregation

Do not mix LY3007113 waste

with other waste streams

unless explicitly permitted by

your EHS department.

Incompatible chemicals can

react dangerously. Proper

segregation prevents

accidental reactions and

ensures appropriate disposal

routes.

3. Containerization

Use a designated, properly

labeled, and chemically

compatible waste container.

The container should be in

good condition and have a

secure lid.

Label the container clearly with

"Hazardous Waste," the

chemical name ("LY3007113"),

and any known hazards.

4. Storage

Store the waste container in a

designated satellite

accumulation area. This area

should be secure, well-

ventilated, and away from

general laboratory traffic.

Follow all institutional and

regulatory requirements for the

storage of hazardous waste,

including limits on

accumulation time and

quantity.

5. Disposal Request

Once the container is full or

the accumulation time limit is

approaching, submit a waste

pickup request to your

institution's EHS department.

Provide accurate information

about the waste composition

and quantity to ensure safe

and compliant disposal by

trained professionals.
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The decision-making process for disposing of a chemical with no specific manufacturer's

guidance can be visualized as follows:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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